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Compound of Interest

Compound Name:
5-Bromo-2,3-difluorobenzyl

fluoride

CAS No.: 2244085-63-8

Cat. No.: B2427575

Get Quote

Halogenated benzyl halides are a class of organic compounds widely used as intermediates in

the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.[1][2] Their utility

stems from the reactivity of the benzylic halide, which is susceptible to nucleophilic substitution

reactions.[3][4] This reactivity, however, is also the source of their primary hazards. The carbon-

halogen bond at the benzylic position is relatively weak and polarized, making the carbon atom

electrophilic.[3][4] This inherent reactivity can lead to adverse reactions with biological

nucleophiles, such as those found in skin and mucous membranes, resulting in irritation and

burns.[5][6]

The addition of fluorine atoms to the aromatic ring can further influence the compound's

properties, including its metabolic stability and potential toxicity.[7][8][9] While the carbon-

fluorine bond is one of the strongest in organic chemistry, the overall toxicological profile of a

fluorinated molecule must be carefully considered.[1][10]

This guide provides a comprehensive overview of the potential hazards, safe handling

procedures, and emergency responses associated with 5-Bromo-2,3-difluorobenzyl fluoride
and its structural relatives.
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Hazard Identification and Classification
Based on data from analogous compounds, 5-Bromo-2,3-difluorobenzyl fluoride is

anticipated to be a hazardous substance. The primary hazards are associated with its corrosive

and irritant properties.

GHS Hazard Classification (Anticipated):

Hazard Class Category Hazard Statement GHS Pictogram

Skin

Corrosion/Irritation
1B/2

H314: Causes severe

skin burns and eye

damage. / H315:

Causes skin irritation.

[5][6][11][12]

Corrosive

Serious Eye

Damage/Irritation
1/2A

H318: Causes serious

eye damage. / H319:

Causes serious eye

irritation.[5][12][13]

Corrosive

Specific Target Organ

Toxicity (Single

Exposure)

3

H335: May cause

respiratory irritation.[5]

[12][13]

Exclamation Mark

Acute Toxicity (Oral,

Dermal, Inhalation)
Category 4 (Harmful)

H302, H312, H332:

Harmful if swallowed,

in contact with skin, or

if inhaled (potential).

[5][12]

Exclamation Mark

Signal Word: Danger[11][14]

Key Hazards:

Corrosive: Causes severe burns to skin and eyes upon direct contact.[5][6][11][14]

Lachrymator: Vapors are irritating to the eyes and respiratory tract, causing tearing and

discomfort.
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Irritant: May cause respiratory tract irritation if inhaled.[5][12][13]

Toxic: May be harmful if swallowed, inhaled, or absorbed through the skin.[5][12]

Physical and Chemical Properties
The exact physical and chemical properties of 5-Bromo-2,3-difluorobenzyl fluoride are not

available. However, the following table presents representative data from structurally similar

compounds to provide an estimate of its characteristics.

Property Representative Value Source Compound

Molecular Formula C₇H₄BrF₃

Molecular Weight ~241.01 g/mol

Appearance
Likely a colorless to yellow or

brown liquid

2-Bromo-5-

fluorobenzotrifluoride[15]

Boiling Point ~65 °C @ 4.5 mmHg 3,5-Difluorobenzyl bromide[11]

Density ~1.6 - 1.7 g/mL at 25 °C

3,5-Difluorobenzyl bromide, 2-

Bromo-5-

fluorobenzotrifluoride[11][15]

Flash Point ~82 °C (closed cup) 3,5-Difluorobenzyl bromide[11]

Solubility
Insoluble in water; soluble in

organic solvents.[2][16]

Safe Handling and Storage Protocols
A systematic approach to handling halogenated benzyl halides is critical to minimizing

exposure and ensuring laboratory safety.

Engineering Controls
Chemical Fume Hood: All manipulations of this compound, including weighing, transferring,

and setting up reactions, must be conducted in a certified chemical fume hood to prevent

inhalation of vapors.[5]
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Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily

accessible and in close proximity to the work area.[16]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the last line of defense against exposure.

Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against

splashes.[11][17]

Hand Protection: Wear impervious gloves, such as nitrile or neoprene. It is recommended to

double-glove. Gloves must be inspected before use and changed immediately if

contaminated.[18]

Skin and Body Protection: A flame-resistant lab coat and appropriate protective clothing

should be worn to prevent skin contact.[17] For larger quantities or tasks with a higher risk of

splashing, consider a chemical-resistant apron or suit.

Respiratory Protection: If there is a risk of exceeding exposure limits or if engineering

controls are insufficient, a NIOSH-approved respirator with an appropriate cartridge (e.g., for

organic vapors) is necessary.[11][18]

Workflow for Safe Handling
The following diagram outlines a standard workflow for safely handling reactive benzyl halides.

Preparation Phase Handling Phase Cleanup Phase

Risk Assessment & PPE Donning Verify Fume Hood Functionality Gather All Necessary Materials & Quenching Agent Weigh Compound in Fume Hood Transfer to Reaction Vessel Perform Reaction Under Inert Atmosphere Quench Reaction & Glassware Dispose of Waste in Designated Container Decontaminate Work Area Clean/Dispose of PPE

Click to download full resolution via product page

Caption: A generalized workflow for handling hazardous benzyl halides.
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Store in a tightly closed container in a cool, dry, and well-ventilated area.[12][16][18]

Keep away from sources of ignition, heat, and incompatible materials such as strong

oxidizing agents.[16]

Store in a locked cabinet or area accessible only to authorized personnel.[6][12]

Emergency and First-Aid Procedures
Immediate and appropriate action is crucial in the event of an exposure.

Inhalation: If inhaled, immediately remove the person to fresh air and keep them comfortable

for breathing. If breathing is difficult or stops, provide artificial respiration. Seek immediate

medical attention.[5][6][12][18]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with

plenty of water for at least 15 minutes. Seek immediate medical attention.[5][6][12][18]

Eye Contact: Immediately rinse eyes cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Seek

immediate medical attention.[5][6][12][13]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[5][6][18]

The following decision tree provides a guide for responding to an accidental exposure.
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Immediate First Aid

Exposure Occurs

Assess Scene Safety

Remove Victim from Source

Call for Emergency Medical Help

Move to Fresh Air Remove Clothing, Rinse Skin 15+ min Rinse Eyes 15+ min Rinse Mouth, Do NOT Induce Vomiting Provide SDS/Chemical Info to Responders

Click to download full resolution via product page

Caption: A decision tree for emergency response to chemical exposure.

Accidental Release and Disposal Measures
Accidental Release: In case of a spill, evacuate the area. Wear appropriate PPE, including

respiratory protection. Prevent the spill from entering drains.[6][18] Absorb the spill with an

inert, non-combustible material (e.g., sand, vermiculite) and collect it into a designated

container for hazardous waste disposal.[17]

Waste Disposal: Dispose of all waste materials in accordance with local, state, and federal

regulations. Do not dispose of down the drain.[12]

Stability and Reactivity
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Reactivity: As a benzyl halide, this compound is expected to be reactive with nucleophiles.[3]

[4]

Stability: The compound is stable under recommended storage conditions.[16]

Incompatible Materials: Avoid contact with strong oxidizing agents.[16]

Hazardous Decomposition Products: Thermal decomposition may produce hazardous gases

and vapors, including carbon monoxide, carbon dioxide, hydrogen halides (HBr), and

hydrogen fluoride (HF).[12][16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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